2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-(4-phenylmethoxyphenyl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-10-12-17(13-11-16)21-14-15-8-6-5-7-9-15/h5-13H,14H2,1-4H3
• InChI Key: KMKOKPUXZWBMEI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C19H23BO3
• DSSTOX Substance ID: DTXSID50407868
• Molecular Weight: 310.2 g/mol
• CAS No.: 754226-40-9

Description

2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C19H23BO3 and its molecular weight is 310.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Analysis

• 2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and its derivatives have been synthesized and characterized, contributing to the understanding of their molecular structure and properties. These compounds have been studied in both solid state and in solution, revealing insights into their coordination and bonding behavior (Spencer et al., 2002).

Catalysis and Polymerization

• The compound has applications in catalysis, particularly in the Suzuki-Miyaura coupling polymerization process. This involves the use of specific catalysts to polymerize monomers into polymers with defined properties, demonstrating the compound's utility in creating new materials with potentially varied applications (Yokozawa et al., 2011).

Application in Detection and Sensing

• Derivatives of this compound have shown potential in the development of fluorescence probes for detecting hydrogen peroxide in living cells. This illustrates its applicability in biological and chemical sensing, contributing to advancements in medical and environmental monitoring (Nie et al., 2020).

Use in Epoxy Resin Curing

• The compound's derivatives have been used to study the curing activity of epoxy resins, a critical process in materials science and engineering. This research contributes to the development of more efficient and effective curing agents for industrial applications (Gao et al., 2014).

Development of Novel Materials

• Its derivatives have been utilized in the synthesis of new materials, such as novel boron-containing stilbene derivatives. These materials have potential applications in advanced technology sectors like LCD technology and therapeutic applications for neurodegenerative diseases (Das et al., 2015).

Radiation Detection

• A derivative of this compound was integrated into plastic scintillators for enhanced thermal neutron detection, showcasing its potential in radiation detection and nuclear instrumentation (Mahl et al., 2018).

Electrochemical Studies

• Electrochemical properties and reactions of sulfur-containing organoboron compounds, including derivatives of this compound, have been studied. This research is significant for understanding the electrochemical behavior of organoboron compounds, which could have implications in various fields including energy storage and conversion (Tanigawa et al., 2016).

Safety and Hazards

While specific safety and hazard information for 2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not available, it’s important to handle all chemicals with care and use appropriate personal protective equipment.

Mechanism of Action

Target of Action

The compound 2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 4-Benzyloxylphenylboronic Acid, Pinacol Ester, is primarily used in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which allows the formation of carbon-carbon bonds by the reaction of organoboron compounds .

Mode of Action

The compound acts as an organoboron reagent in the Suzuki-Miyaura cross-coupling reaction . In this reaction, the compound undergoes transmetalation, a process where it transfers its organic group to a metal catalyst . This is followed by the oxidative addition of an electrophilic organic group to the metal catalyst, forming a new carbon-carbon bond .

Biochemical Pathways

The compound’s action primarily affects the biochemical pathway of carbon-carbon bond formation in organic synthesis . The Suzuki-Miyaura cross-coupling reaction, in which this compound is used, is a key step in the synthesis of various organic compounds, including pharmaceuticals and polymers .

Pharmacokinetics

It’s worth noting that the compound’s stability and reactivity can be influenced by factors such as temperature and ph .

Result of Action

The primary result of the compound’s action is the formation of a new carbon-carbon bond via the Suzuki-Miyaura cross-coupling reaction . This reaction is a crucial tool in organic synthesis, enabling the construction of complex organic compounds from simpler building blocks .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura reaction typically requires a palladium catalyst and a base, and the reaction efficiency can be affected by the choice of these components . Additionally, the reaction is often performed in an organic solvent, and the choice of solvent can also impact the reaction outcome .

Biochemical Analysis

Biochemical Properties

2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane plays a crucial role in biochemical reactions, particularly in the formation of carbon-carbon bonds. It interacts with various enzymes and proteins, including those involved in oxidative addition and transmetalation processes. The compound’s boron atom forms reversible covalent bonds with hydroxyl and amino groups, facilitating its role in enzymatic reactions .

Cellular Effects

This compound influences cellular processes by modulating enzyme activity and protein interactions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound can inhibit or activate specific enzymes, leading to changes in metabolic flux and cellular responses .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules through boron-mediated covalent bonding. This interaction can result in enzyme inhibition or activation, altering gene expression and protein function. The compound’s ability to form stable complexes with biomolecules underlies its biochemical activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability and degradation properties. The compound is relatively stable under standard conditions but can degrade over extended periods or under harsh conditions. Long-term studies have shown that it can have lasting effects on cellular function, particularly in in vitro and in vivo models .

Dosage Effects in Animal Models

The effects of this compound vary with dosage in animal models. At low doses, the compound can modulate enzyme activity and cellular processes without causing significant toxicity. At high doses, it may exhibit toxic or adverse effects, including enzyme inhibition and disruption of cellular homeostasis .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. The compound can influence metabolic flux and alter metabolite levels, impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions affect its localization and accumulation, influencing its biochemical activity and effectiveness .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it exerts its effects on cellular function and biochemical processes .